Cas no 1361924-87-9 (3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid)

• Product Name: 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid
• CAS No: 1361924-87-9
• MF: C₁₅H₉Cl₂FO₂
• MW: 311.135165929794
• CID: 4996360
• Update Time: 2025-06-13

3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid

• Inchi： 1S/C15H9Cl2FO2/c16-12-4-3-10(8-13(12)17)11-7-9(1-5-14(11)18)2-6-15(19)20/h1-8H,(H,19,20)/b6-2+
• InChI Key： GTJSSIJVIPWLAU-QHHAFSJGSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=C(/C=C/C(=O)O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3

Additional information on 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid

Professional Introduction to 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic Acid (CAS No. 1361924-87-9)

3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid, identified by the CAS number 1361924-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of biphenyl derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the biphenyl ring, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid involves a series of carefully controlled chemical reactions that highlight the importance of precision in organic synthesis. The biphenyl core is functionalized through selective halogenation and subsequent coupling reactions, which require a deep understanding of reaction mechanisms and conditions. Recent advancements in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of the process while maintaining high yields.

In the realm of pharmaceutical research, 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of established bioactive molecules, suggesting potential applications in targeting various diseases. For instance, studies have indicated that biphenyl derivatives can interact with specific biological pathways, making them promising candidates for antiviral, anticancer, and anti-inflammatory drugs. The fluoro substituent, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

The dichloro group on the biphenyl ring further modulates the electronic properties of the molecule, influencing its reactivity and biological activity. This feature has been exploited in designing molecules that can selectively inhibit certain enzymes or receptors involved in disease processes. Researchers have utilized computational methods to predict the binding modes of 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid with target proteins, providing insights into its potential pharmacological effects. These studies often employ molecular docking simulations to identify optimal drug-like properties.

In agrochemical applications, this compound has shown promise as a precursor for developing novel pesticides and herbicides. The structural complexity of 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid allows for modifications that can enhance its efficacy against pests while minimizing environmental impact. Recent research has focused on synthesizing derivatives with improved selectivity and lower toxicity profiles, aligning with global efforts to promote sustainable agriculture.

The chemical properties of 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid, such as its solubility and stability, are also critical factors in its formulation and application. Solvent selection and purification techniques play a significant role in ensuring the compound's integrity during storage and use. Advanced analytical methods, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to characterize the compound's purity and structural integrity.

The safety profile of 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid is another important consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and lab coats, is recommended when working with this compound to ensure safety.

The future prospects for 3-(3',4'-Dichloro-6-fluoro-biphenyl-3-yl)-acrylic acid are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and agrochemicals. Innovations in synthetic chemistry and drug discovery are likely to unlock new possibilities for this versatile compound. Collaborative efforts between academia and industry will be essential in translating laboratory findings into practical applications that benefit society.